molecular formula C11H14BrFO2 B8638357 2-Bromo-4-(diethoxymethyl)-1-fluorobenzene CAS No. 81658-88-0

2-Bromo-4-(diethoxymethyl)-1-fluorobenzene

Cat. No.: B8638357
CAS No.: 81658-88-0
M. Wt: 277.13 g/mol
InChI Key: PREDXFYLLZUMTN-UHFFFAOYSA-N
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Description

2-Bromo-4-(diethoxymethyl)-1-fluorobenzene is a useful research compound. Its molecular formula is C11H14BrFO2 and its molecular weight is 277.13 g/mol. The purity is usually 95%.
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Properties

CAS No.

81658-88-0

Molecular Formula

C11H14BrFO2

Molecular Weight

277.13 g/mol

IUPAC Name

2-bromo-4-(diethoxymethyl)-1-fluorobenzene

InChI

InChI=1S/C11H14BrFO2/c1-3-14-11(15-4-2)8-5-6-10(13)9(12)7-8/h5-7,11H,3-4H2,1-2H3

InChI Key

PREDXFYLLZUMTN-UHFFFAOYSA-N

Canonical SMILES

CCOC(C1=CC(=C(C=C1)F)Br)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL flask was charged with 3-bromo-4-fluorobenzaldehyde (13.5 g, 66.5 mmol), triethyl orthoformate (13.3 mL, 79.8 mmol), and anhydrous EtOH (150 mL). Tetrabutylammonium tribromide was added and the reaction mixture was allowed to stir at room temperature for 48 hours. The crude reaction was poured into aqueous NaHCO3 and extracted with ethyl acetate (75 ml). The organic layers were combined, dried with Na2SO4 and reduced under vacuum to afford the intermediate (16.2 g, 88%) as a clear oil. 1HNMR (CDCl3) δ ppm: 7.71 (1H), 7.40 (1H), 7.12 (1H), 5.48 (1H), 3.65-3.51 (4H), 1.28-1.24 (6H).
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
13.3 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
88%

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